molecular formula C11H12N4O B8317660 6-Acetyl-7-allylamino-1H-pyrazolo[4,3-b]pyridine

6-Acetyl-7-allylamino-1H-pyrazolo[4,3-b]pyridine

Cat. No.: B8317660
M. Wt: 216.24 g/mol
InChI Key: FJWWAURXLOKTOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Acetyl-7-allylamino-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N4O

Molecular Weight

216.24 g/mol

IUPAC Name

1-[7-(prop-2-enylamino)-1H-pyrazolo[4,3-b]pyridin-6-yl]ethanone

InChI

InChI=1S/C11H12N4O/c1-3-4-12-10-8(7(2)16)5-13-9-6-14-15-11(9)10/h3,5-6H,1,4H2,2H3,(H,12,13)(H,14,15)

InChI Key

FJWWAURXLOKTOJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CN=C2C=NNC2=C1NCC=C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 6-acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine (D15, 340 mg, 1.7 mmol) in allylamine (5 ml) was stirred at room temperature for 16 h. Excess allylamine was removed in vacuo and the residue was dissolved in aqueous methanol. The solution was adjusted to pH 8 with 10% sodium carbonate solution, and extracted with ethyl acetate (4×50 ml). The extracts were washed with brine (50 ml), dried (MgSO4) and evaporated in vacuo to give a sticky solid. This was crystallised from ethyl acetate/ethanol to give the title compound (280 mg, 75%), m.p. 211°-213° C. Found: C, 60.49; H, 5.81; N, 25.55. C11H12N4O requires C, 61.10; H, 5.59; N, 25.91%.
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Yield
75%

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